Cas no 1804884-92-1 (Ethyl 4-cyano-2-methoxy-6-methylphenylacetate)

• Product Name: Ethyl 4-cyano-2-methoxy-6-methylphenylacetate
• CAS No: 1804884-92-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5004152
• Update Time: 2025-06-10

Ethyl 4-cyano-2-methoxy-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-methoxy-6-methylphenylacetate

• Inchi： 1S/C13H15NO3/c1-4-17-13(15)7-11-9(2)5-10(8-14)6-12(11)16-3/h5-6H,4,7H2,1-3H3
• InChI Key： PNYHGZWXDMYPEX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C#N)=CC(C)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-methoxy-6-methylphenylacetate

Recent Advances in the Study of Ethyl 4-cyano-2-methoxy-6-methylphenylacetate (CAS: 1804884-92-1) in Chemical Biology and Pharmaceutical Research

Ethyl 4-cyano-2-methoxy-6-methylphenylacetate (CAS: 1804884-92-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of Ethyl 4-cyano-2-methoxy-6-methylphenylacetate is its application in the synthesis of novel heterocyclic compounds. Researchers have successfully utilized this ester as a building block in the construction of pyridine and quinoline derivatives, which are known for their diverse pharmacological activities. The compound's unique structural features, including the cyano and methoxy groups, contribute to its reactivity and versatility in organic synthesis.

In addition to its synthetic utility, recent investigations have explored the biological activities of Ethyl 4-cyano-2-methoxy-6-methylphenylacetate and its derivatives. Preliminary in vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings suggest that this compound could serve as a promising lead for the development of new anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

The pharmacokinetic properties of Ethyl 4-cyano-2-methoxy-6-methylphenylacetate have also been a subject of recent research. Studies have indicated that the compound exhibits favorable metabolic stability and bioavailability, making it a viable candidate for further drug development. Advanced analytical techniques, such as LC-MS and NMR spectroscopy, have been employed to characterize its metabolic pathways and identify potential metabolites.

Looking ahead, the potential applications of Ethyl 4-cyano-2-methoxy-6-methylphenylacetate in drug discovery and development are vast. Ongoing research is focused on exploring its utility in the design of targeted therapies for various diseases, including cancer and neurodegenerative disorders. Collaborative efforts between chemists and biologists are expected to yield new insights into its mechanisms of action and therapeutic potential.

In conclusion, Ethyl 4-cyano-2-methoxy-6-methylphenylacetate (CAS: 1804884-92-1) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its synthetic versatility, biological activities, and favorable pharmacokinetic properties underscore its potential as a key player in the development of novel therapeutics. Future studies will undoubtedly expand our understanding of this compound and its applications in medicine.